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Introduction
UBP714 is a coumarin derivative that acts as a positive allosteric modulator (PAM) of N-methyl-

D-aspartate receptors (NMDARs), with a preference for those containing GluN2A and GluN2B

subunits.[1][2] As a PAM, UBP714 enhances the function of NMDARs in the presence of their

agonists, glutamate and glycine.[3] This property makes UBP714 a valuable pharmacological

tool for investigating the role of GluN2A and GluN2B-containing NMDARs in synaptic plasticity

and neuronal function. In hippocampal slice preparations, UBP714 has been demonstrated to

potentiate sub-maximal long-term potentiation (LTP) and reduce long-term depression (LD).[1]

[4] These application notes provide detailed protocols for the use of UBP714 in cultured neuron

experiments to study its effects on NMDAR-mediated signaling and synaptic plasticity.

Data Presentation
The following table summarizes the observed effects of UBP714 on synaptic plasticity in rodent

hippocampal slices, which can be extrapolated for designing experiments in cultured

hippocampal neurons.
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Parameter
Experimental
Condition

UBP714
Concentration

Observed
Effect

Reference

Long-Term

Potentiation

(LTP)

Sub-maximal

LTP induction

protocol

Not specified, but

used as a tool to

investigate

plasticity

Potentiation of

LTP
[1]

Long-Term

Depression

(LTD)

LTD induction

protocol

Not specified, but

used as a tool to

investigate

plasticity

Reduction of LTD [1]

NMDAR Subunit

Specificity

Electrophysiologi

cal recordings

Not specified, but

characterized as

a preferring PAM

Preferential

potentiation of

GluN2A/2B-

containing

NMDARs

[1][2]

Signaling Pathway
The following diagram illustrates the signaling pathway modulated by UBP714. As a positive

allosteric modulator, UBP714 binds to a site on the NMDA receptor distinct from the agonist

binding sites for glutamate and glycine. This binding enhances the receptor's response to

agonist binding, leading to increased calcium influx and downstream signaling cascades

involved in synaptic plasticity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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